6-Bromo-5-chloronicotinonitrile
Overview
Description
6-Bromo-5-chloronicotinonitrile is a chemical compound that is provided to early discovery researchers as part of a collection of unique chemicals . It is a solid substance .
Molecular Structure Analysis
The molecular formula of this compound is C6H2BrClN2 . The SMILES string representation is BrC1=C (Cl)N=CC (C#N)=C1 .Physical And Chemical Properties Analysis
This compound is a solid substance . Its molecular weight is 217.45 .Scientific Research Applications
Halogen-Induced Cyclization : The reaction of halogen-substituted cyclouridines, including compounds similar to 6-Bromo-5-chloronicotinonitrile, with N-bromo or chloro-succinimide leads to the formation of dihydro-di-O-cyclouridines. These compounds, which involve complex mixtures of diastereoisomers, have significant implications in synthetic organic chemistry (Maruyama, Kimura, Sato, & Honjo, 1986).
Synthesis of Crowded Organostannyl Compounds : The synthesis of crowded peri-5-bromo-6-(organostannyl)acenaphthenes has been reported. These compounds, which include bromo and chloro derivatives, show the potential for interactions between tin atoms and neighboring halogen atoms, indicating interesting chemical properties (Lechner et al., 2012).
Electrocatalytic Synthesis : The feasibility of electrosynthesis of 6-aminonicotinic acid by electrochemical reduction of halide compounds in the presence of CO2 has been explored. This research highlights the electrocatalytic effects of certain electrodes and the potential for synthesizing important organic compounds (Gennaro, Sánchez-Sánchez, Isse, & Montiel, 2004).
Molecular Composition and Interaction Studies : Computational calculations on compounds similar to this compound, such as 5-bromo-3-nitropyridine-2-carbonitrile, have been performed to analyze their molecular structure, energy, and reactivity. These studies contribute to understanding the molecular properties and potential biological significance of such compounds (Arulaabaranam, Muthu, Mani, & Ben Geoffrey, 2021).
Synthesis of N-Phenylamides : N-Phenylamides of 5-bromo-6-chloronicotinic acid and related compounds have been synthesized, indicating the versatility of such halogenated compounds in organic synthesis. The structural and spectroscopic analysis of these compounds provides insights into their chemical behavior (Setliff & Caldwell, 1991).
Safety and Hazards
6-Bromo-5-chloronicotinonitrile is classified as Acute Tox. 3 Oral, indicating it is toxic if swallowed . It is also classified as a combustible, acute toxic Cat.3 / toxic compounds or compounds which causing chronic effects . The safety data sheet advises against eating, drinking, or smoking when using this product .
properties
IUPAC Name |
6-bromo-5-chloropyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2BrClN2/c7-6-5(8)1-4(2-9)3-10-6/h1,3H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZLPUJKXILCLEP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Cl)Br)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2BrClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201281495 |
Source
|
| Record name | 6-Bromo-5-chloro-3-pyridinecarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201281495 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.45 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1256790-78-9 |
Source
|
| Record name | 6-Bromo-5-chloro-3-pyridinecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1256790-78-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Bromo-5-chloro-3-pyridinecarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201281495 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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